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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B1165585

CAS Number: 133073-73-1

This technical guide provides an in-depth overview of Methotrexate Hydrate, a pivotal
antagonist of folic acid metabolism with extensive applications in cancer chemotherapy and
immunosuppression. This document is intended for researchers, scientists, and professionals
in drug development, offering detailed information on its chemical properties, safety data,
experimental protocols, and mechanism of action.

Chemical and Physical Properties

Methotrexate Hydrate is a synthetic derivative of folic acid.[1] It presents as a yellow to orange
crystalline powder. Key quantitative data are summarized below for ease of reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1165585?utm_src=pdf-interest
https://www.benchchem.com/product/b1165585?utm_src=pdf-body
https://www.benchchem.com/product/b1165585?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32066940/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C20H22Ns0s - xH20 [1]
) 454.44 g/mol (anhydrous
Molecular Weight ) [1]
basis)
Melting Point 185-204 °C

Insoluble in water, ethanol,

chloroform, and ether. Soluble
Solubility in dilute solutions of alkali

hydroxides and carbonates,

and mineral acids.

Storage Temperature -20°C

Safety Data Sheet Summary

Methotrexate Hydrate is classified as a hazardous substance and requires careful handling.
The following table summarizes critical safety information compiled from multiple safety data
sheets.
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Hazard GHS Precautionary First Aid Handling and
Category Classification Statements Measures Storage
Do not eat, drink,
H301: Toxic if If swallowed, or smoke when
o swallowed. immediately call using this
Acute Toxicity i
(Oral) Category 3 P264, P270, a poison center product. Wash
ra
P301+P310+P33 or doctor. Rinse hands thoroughly
0 mouth.[2][3] after handling.[2]
[3]
If on skin, wash
H315: Causes )
) o with plenty of ]
Skin skin irritation. ) Wear protective
. I water. If skin
Corrosion/Irritatio ~ Category 2 P280, o gloves and
irritation occurs, _
n P302+P352, ) clothing.[2][3]
get medical
P332+P313 ]
advice.[2][3]
If in eyes, rinse
cautiously with
water for several
minutes.
H319: Causes
_ Remove contact
_ serious eye _ Wear eye and
Serious Eye o lenses if present ]
o Category 2 irritation. P280, face protection.
Damage/Irritation and easy to do.
P305+P351+P33 ) o [2][3]
Continue rinsing.
8, P337+P313 o
If eye irritation
persists, get
medical advice.
[21[3]
Obtain special
H360: May instructions
damage fertility If exposed or before use. Do
Reproductive or the unborn concerned, get not handle until
. Category 1B ] ) )
Toxicity child. P201, medical advice. all safety
P202, [2][3] precautions have
P308+P313 been read and

understood.[2][3]
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Use a full-face
particle respirator
type N99 (US) or

Personal type P2 (EN
Protective - - - 143), protective
Equipment gloves, and

safety glasses.
Work under a
hood.[2][3]

Store locked up
in a dry, well-
ventilated place.
Storage - - - )
Keep container

tightly closed.[2]
[3]

Mechanism of Action: Signaling Pathways

Methotrexate's primary mechanism of action involves the competitive inhibition of dihydrofolate
reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines necessary
for DNA and RNA synthesis.[1][4] This inhibition leads to the depletion of tetrahydrofolate
(THF), a vital cofactor in cellular metabolism, ultimately causing cell cycle arrest and apoptosis
in rapidly proliferating cells.[4] Additionally, at low doses used in the treatment of inflammatory
diseases, methotrexate's anti-inflammatory effects are largely attributed to the promotion of
adenosine release.[4][5] Methotrexate polyglutamates inhibit 5-aminoimidazole-4-carboxamide
ribonucleotide (AICAR) transformylase, leading to an accumulation of intracellular AICAR,
which in turn inhibits adenosine deaminase, resulting in increased extracellular adenosine.[4][5]
This extracellular adenosine then activates adenosine receptors, leading to a potent anti-
inflammatory response.[4][5]
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Methotrexate's dual mechanism of action.

Experimental Protocols
Dihydrofolate Reductase (DHFR) Inhibition Assay

This spectrophotometric assay measures the decrease in absorbance at 340 nm resulting from
the oxidation of NADPH to NADP+ during the DHFR-catalyzed reduction of dihydrofolate (DHF)
to tetrahydrofolate (THF).[6][7] Inhibition of DHFR by methotrexate slows this reaction.

Materials:

e DHFR enzyme

 DHFR Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.5)[7]
o Dihydrofolic acid (DHF) solution

» NADPH solution

» Methotrexate Hydrate solution

e 96-well UV-transparent plate or quartz cuvettes

o Temperature-controlled UV/Vis spectrophotometer

Procedure:
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Prepare a reaction mixture in each well/cuvette containing DHFR Assay Buffer, NADPH
solution, and the DHFR enzyme solution.[7]

For inhibition assays, add varying concentrations of the methotrexate solution to the
respective wells and pre-incubate for 10-15 minutes at room temperature. For the control,
add the vehicle (e.g., DMSO).[7]

Initiate the reaction by adding the DHF substrate solution.[7]

Immediately begin kinetic measurement of absorbance at 340 nm at a constant temperature
(e.g., 25°C), recording every 15-30 seconds for 5-20 minutes.[7]

Calculate the rate of reaction (AAbs/min) from the linear portion of the curve.

Determine the percent inhibition for each methotrexate concentration and plot against the
logarithm of the concentration to calculate the I1Cso value.[7]
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Workflow for DHFR inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methotrexate Hydrate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165585#methotrexate-hydrate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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